Cas no 1187167-48-1 (3-(4-Cyanobenzoyl)-4-methylpyridine)

• Product Name: 3-(4-Cyanobenzoyl)-4-methylpyridine
• CAS No: 1187167-48-1
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD13153158
• CID: 4684620
• Update Time: 2025-06-09

3-(4-Cyanobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Cyanobenzoyl)-4-methylpyridine
• 4-(4-Methylnicotinoyl)benzonitrile

• MDL： MFCD13153158
• Inchi： 1S/C14H10N2O/c1-10-6-7-16-9-13(10)14(17)12-4-2-11(8-15)3-5-12/h2-7,9H,1H3
• InChI Key： KTWXJMSVBFTGPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 222.079
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.8

Additional information on 3-(4-Cyanobenzoyl)-4-methylpyridine

Recent Advances in the Study of 3-(4-Cyanobenzoyl)-4-methylpyridine (CAS: 1187167-48-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(4-Cyanobenzoyl)-4-methylpyridine (CAS: 1187167-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a cyanobenzoyl moiety attached to a methylpyridine scaffold, has been explored for its role as a versatile intermediate in drug discovery and as a potential bioactive molecule. Recent studies have focused on its synthesis, molecular interactions, and biological activities, shedding light on its promise in addressing unmet medical needs.

One of the key areas of interest is the compound's role in modulating protein-protein interactions (PPIs), particularly in the context of cancer and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-Cyanobenzoyl)-4-methylpyridine exhibits selective binding affinity for certain kinase domains, suggesting its potential as a scaffold for kinase inhibitor development. The study utilized X-ray crystallography and molecular docking to elucidate the binding mode, revealing critical hydrogen-bonding interactions with conserved amino acid residues in the ATP-binding pocket.

In addition to its kinase-related applications, recent research has explored the compound's utility in PET (positron emission tomography) tracer development. A team at the University of California, San Francisco, reported in ACS Chemical Biology that a radiolabeled derivative of 3-(4-Cyanobenzoyl)-4-methylpyridine showed promising pharmacokinetic properties for imaging amyloid plaques in Alzheimer's disease models. The study highlighted the compound's ability to cross the blood-brain barrier efficiently, a crucial factor for CNS-targeted diagnostics.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 3-(4-Cyanobenzoyl)-4-methylpyridine have been developed. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that significantly improves yield (up to 85%) while reducing hazardous waste generation compared to traditional batch methods. This advancement addresses both economic and environmental concerns in pharmaceutical manufacturing.

The safety profile of 3-(4-Cyanobenzoyl)-4-methylpyridine has also been systematically evaluated in recent preclinical studies. Toxicology assessments conducted by the National Center for Advancing Translational Sciences (NCATS) indicated favorable in vitro safety parameters, with no significant cytotoxicity observed at therapeutic concentrations in human hepatocyte models. However, researchers caution that further in vivo studies are needed to fully characterize its metabolic pathways and potential off-target effects.

Looking forward, the compound's structural versatility suggests numerous opportunities for derivative development. Computational studies using quantum mechanical/molecular mechanical (QM/MM) approaches predict that modifications at the 4-methyl position could enhance target selectivity while maintaining favorable physicochemical properties. Several pharmaceutical companies have included 3-(4-Cyanobenzoyl)-4-methylpyridine derivatives in their discovery pipelines, particularly for oncology and CNS disorders.

In conclusion, 3-(4-Cyanobenzoyl)-4-methylpyridine (CAS: 1187167-48-1) represents a promising chemical entity with multifaceted applications in drug discovery and development. Recent advances in understanding its molecular interactions, synthetic accessibility, and biological activities position it as a valuable tool for addressing complex therapeutic challenges. Future research directions will likely focus on structure-activity relationship optimization and translational studies to realize its full potential in clinical applications.